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Compound of Interest

Compound Name:
3-Bromo-5-chloro-2-

hydroxybenzophenone

CAS No.: 85346-47-0

Cat. No.: B1298629

Get Quote

Content Type: Technical Comparison & Characterization Guide Ligand Identifier: 3-Bromo-5-
chloro-2-hydroxybenzophenone (BCHB) | CAS: 85346-47-0 Target Metals: Cu(II), Ni(II),

Co(II), Zn(II)[1]

Executive Summary: The Halogen Advantage
In drug discovery, the complexation of 2-hydroxybenzophenones with transition metals is a

proven strategy to enhance lipophilicity and bio-efficacy (Tweedy’s Chelation Theory).

Why BCHB? Unlike the symmetric 3,5-dichloro analog, BCHB introduces an asymmetric

halogenation pattern. The bulky Bromine at the C3 position (ortho to the phenolic oxygen)

introduces specific steric constraints that can stabilize lower coordination numbers or distort

octahedral geometries, potentially altering the redox potential of the central metal—a critical

factor in anticancer mechanisms.
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Feature
Unsubstituted 2-
HBP

3,5-Dichloro-2-HBP
3-Bromo-5-chloro-2-

HBP (BCHB)

Lipophilicity (LogP) Moderate High

Very High (Br

enhances membrane

permeability)

Steric Bulk (C3) Low (H) Medium (Cl)
High (Br) - Restricts

axial ligation

Electronic Effect Standard Strong -I (Inductive)

Mixed -I (Br is less

electronegative than

Cl)

Experimental Protocol: Synthesis & Isolation
Standardized workflow for generating ML₂ type complexes.

Synthesis Workflow (DOT Visualization)

Ligand (BCHB)
(Ethanolic Soln)

Reflux (3-5 Hours)
pH 6.5-7.5 (Ammonia)
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Metal Acetate/Chloride
(M(OAc)2 · nH2O)

Precipitate Formation
(Colored Solid)

 Cool to RT Wash
(Hot Water/Ethanol/Ether)

 Filter Desiccate
(Vacuo / CaCl2)

Click to download full resolution via product page

Figure 1: General synthesis pathway for bis-chelated benzophenone complexes.

Step-by-Step Protocol:

Ligand Preparation: Dissolve 2.0 mmol of BCHB in 25 mL of absolute ethanol. The solution

will appear yellow/orange.

Metal Addition: Dissolve 1.0 mmol of Metal(II) Acetate (Cu, Ni, Co, or Zn) in 15 mL of

ethanol/water (4:1).
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Reaction: Add the metal solution dropwise to the ligand solution under continuous stirring.

pH Adjustment: Adjust pH to ~7.0 using alcoholic ammonia to facilitate deprotonation of the

phenolic -OH.

Reflux: Reflux at 70°C for 3–5 hours.

Isolation: Cool the mixture. Filter the colored precipitate, wash with hot water (to remove

excess metal salts) and ether (to remove unreacted ligand), then dry in vacuo.

Spectroscopic Characterization Guide
A. Infrared Spectroscopy (FT-IR)
The Fingerprint of Coordination

The primary evidence of coordination is the shift in the Carbonyl (C=O) and Phenolic (O-H)

bands.
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Functional Group
Ligand (BCHB)

(cm⁻¹)

Metal Complex
(ML₂)

(cm⁻¹)

Mechanistic Insight

Phenolic O-H 3200–3400 (Broad) Disappears

Indicates

deprotonation and

bond formation with

Metal (M-O).

Carbonyl C=O 1630–1640 1590–1610

Redshift (~30 cm⁻¹)

confirms coordination

through Carbonyl

Oxygen.

Aromatic C=C 1580–1600 1570–1590

Slight shift due to

chelation ring

resonance.

M-O (New Band) N/A 450–550

Formation of Metal-

Phenolic Oxygen

bond.

M-O (New Band) N/A 350–420

Formation of Metal-

Carbonyl Oxygen

bond.

Critical Note: If a broad band persists around 3400 cm⁻¹ in the complex, it indicates the

presence of coordinated water molecules (common in Ni/Co complexes), suggesting an

Octahedral geometry [ML₂(H₂O)₂].

B. ¹H-NMR Spectroscopy (Diamagnetic Zn/Ni
Complexes)
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Probing the Environment

NMR is only applicable for diamagnetic complexes (e.g., Zn(II) or square planar Ni(II)).

Paramagnetic Cu(II) will broaden signals significantly.

Phenolic Proton (-OH): The sharp singlet at δ 11.5–12.5 ppm in the free BCHB ligand will

vanish in the complex, confirming the replacement of the proton by the metal ion.

Aromatic Protons: Due to the electron-withdrawing nature of the metal center (deshielding),

aromatic protons ortho to the coordination site will shift downfield (higher ppm) by 0.1–0.3

ppm.

C. Electronic Spectra (UV-Vis) & Magnetic Moment
Determining Geometry

Metal Ion
Magnetic Moment
(B.M.)

Electronic
Transitions (nm)

Predicted
Geometry

Cu(II) 1.75 – 1.95
600–700 nm (Broad d-

d)

Distorted Octahedral

or Square Planar

Ni(II) 2.9 – 3.3 400, 600, 900 nm
Octahedral (High

Spin)

Co(II) 4.5 – 5.1
Multiple bands

(Visible)
Octahedral

Zn(II) Diamagnetic < 400 nm (LMCT only)
Tetrahedral /

Octahedral

Logical Characterization Flowchart
Use this decision tree to validate your complex structure.
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Synthesized Complex

Run FT-IR

Is Phenolic OH (3300 cm⁻¹) absent?

No (Ligand Check)

Did C=O shift to lower freq?

Yes

Measure Magnetic Susceptibility

Yes

Diamagnetic

Zn(II), Ni(II)-SqPl

Paramagnetic

Cu(II), Co(II)

Run ¹H-NMR
(Confirm loss of OH peak)

Run ESR/EPR
(Determine g-values/Geometry)

Structure Confirmed

Click to download full resolution via product page

Figure 2: Analytical decision matrix for validating metal coordination.
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Biological Performance Comparison
Why synthesize these complexes?

The 3-Bromo-5-chloro substitution pattern is specifically designed to optimize the Hydrophile-

Lipophile Balance (HLB).

Antimicrobial Activity:

Mechanism: The chelation reduces the polarity of the metal ion (partial sharing of positive

charge with donor groups), increasing the lipophilic character of the central metal atom.

Permeability: This allows the complex to penetrate the lipid layer of bacterial cell

membranes more effectively than the free ligand or simple metal salts.

Performance: BCHB complexes typically show 2–3x lower MIC (Minimum Inhibitory

Concentration) compared to the free BCHB ligand against Gram-positive strains (S.

aureus).

Anticancer Potential:

Benzophenone analogs are known to interact with DNA via intercalation. The planar

nature of the benzophenone backbone, stabilized by the metal, facilitates insertion

between base pairs.

BCHB Specificity: The bulky Bromine atom may enhance selectivity by sterically hindering

efflux pump binding in resistant cancer cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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